molecular formula C13H9FN2O B8329075 2-Cyano-3-(3-fluorophenoxymethyl)pyridine

2-Cyano-3-(3-fluorophenoxymethyl)pyridine

Cat. No.: B8329075
M. Wt: 228.22 g/mol
InChI Key: GGFYQQXAJRDCPH-UHFFFAOYSA-N
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Description

2-Cyano-3-(3-fluorophenoxymethyl)pyridine is a useful research compound. Its molecular formula is C13H9FN2O and its molecular weight is 228.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H9FN2O

Molecular Weight

228.22 g/mol

IUPAC Name

3-[(3-fluorophenoxy)methyl]pyridine-2-carbonitrile

InChI

InChI=1S/C13H9FN2O/c14-11-4-1-5-12(7-11)17-9-10-3-2-6-16-13(10)8-15/h1-7H,9H2

InChI Key

GGFYQQXAJRDCPH-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)F)OCC2=C(N=CC=C2)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a chilled solution of sodium ethoxide, prepared from 13.8 g of sodium metal and 240 ml of absolute ethanol, 56.9 ml of 3-fluorophenol was added and the mixture was stirred at room temperature for 30 minutes. Crude 3-bromomethyl-2-cyanopyridine (103 g) was added to the mixture at 5° C., and the mixture was reflexed for 2 hours. After being concentrated, the reaction mixture was diluted with ether, and the resultant insoluble materials were removed by filtration. The filtrate was washed with 10% aqueous sodium hydroxide solution and with water, dried over anhydrous sodium sulfate, and then concentrated. The residue was crystallized by trituration with a mixture of ether and n-hexane to yield 58.0 g of pale brown crystals, which were recrystallized from isopropyl ether to give pale yellow needles, mp 52°-53° C.
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